Cas no 5526-50-1 (4H-1-Benzopyran-4-one,3-[[4-(dimethylamino)phenyl]amino]-, hydrochloride (1:1))

4H-1-Benzopyran-4-one,3-[[4-(dimethylamino)phenyl]amino]-, hydrochloride (1:1) structure
5526-50-1 structure
Product Name:4H-1-Benzopyran-4-one,3-[[4-(dimethylamino)phenyl]amino]-, hydrochloride (1:1)
CAS No:5526-50-1
MF:C22H16Br2N4O4
MW:560.194843292236
CID:381061
PubChem ID:1367859
Update Time:2025-04-19

4H-1-Benzopyran-4-one,3-[[4-(dimethylamino)phenyl]amino]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one,3-[[4-(dimethylamino)phenyl]amino]-, hydrochloride (1:1)
    • 1-N',3-N'-bis(4-bromobenzoyl)benzene-1,3-dicarbohydrazide
    • 1,3-benzenedicarboxylic acid, bis[2-(4-bromobenzoyl)hydrazide]
    • N'~1~,N'~3~-Bis(4-bromobenzoyl)isophthalohydrazide
    • DTXSID10362267
    • AKOS005446709
    • 5526-50-1
    • STK373233
    • Inchi: 1S/C22H16Br2N4O4/c23-17-8-4-13(5-9-17)19(29)25-27-21(31)15-2-1-3-16(12-15)22(32)28-26-20(30)14-6-10-18(24)11-7-14/h1-12H,(H,25,29)(H,26,30)(H,27,31)(H,28,32)
    • InChI Key: FTEZTNJJGDXZJJ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C(NNC(C1C=CC=C(C(NNC(C2C=CC(=CC=2)Br)=O)=O)C=1)=O)=O

Computed Properties

  • Exact Mass: 557.95388
  • Monoisotopic Mass: 557.954
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 4
  • Complexity: 635
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 116Ų

Experimental Properties

  • Density: 1.652
  • Boiling Point: 849.5°C at 760 mmHg
  • Flash Point: 467.6°C
  • Refractive Index: 1.665
  • PSA: 116.4
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